Cas no 1083326-51-5 (BENZENEMETHANESULFONAMIDE, N-[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-)

• Product Name: BENZENEMETHANESULFONAMIDE, N-[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-
• CAS No: 1083326-51-5
• MF: C₁₈H₂₃BN₂O₄S
• MW: 374.262223482132
• CID: 2117009
• Update Time: 2023-11-19

BENZENEMETHANESULFONAMIDE, N-[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]- Chemical and Physical Properties

Names and Identifiers

• N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]Benzenemethanesulfonamide
• CID 101043417
• BENZENEMETHANESULFONAMIDE, N-[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-

• Inchi： 1S/C18H23BN2O4S/c1-17(2)18(3,4)25-19(24-17)15-10-16(12-20-11-15)21-26(22,23)13-14-8-6-5-7-9-14/h5-12,21H,13H2,1-4H3
• InChI Key： SBSPXXNUKXBOQY-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NC1=CN=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 569
• Topological Polar Surface Area: 85.9

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 538.4±60.0 °C(Predicted)
• pka: 3.33±0.30(Predicted)